Cas no 255842-07-0 (N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide)

• Product Name: N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide
• CAS No: 255842-07-0
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 1028457
• PubChem ID: 15398952
• Update Time: 2025-04-20

N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5,6,7-Tetrahydrobenzo[d]thiazol-2-yl)formamide
• N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)formamide
• DTXSID60572394
• DB-352343
• G11968
• 255842-07-0
• N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide
• SCHEMBL211172
• AKOS014313570
• N-(4,5,6,7-Tetrahydrobenzothiazol-2-yl)formamide

• Inchi： 1S/C8H10N2OS/c11-5-9-8-10-6-3-1-2-4-7(6)12-8/h5H,1-4H2,(H,9,10,11)
• InChI Key： XESJDUYKNSPXKE-UHFFFAOYSA-N
• SMILES： S1C(NC=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 339.5±45.0 °C at 760 mmHg
• Flash Point: 159.1±28.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)